Cas no 755756-96-8 (3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-phenyl-)

• Product Name: 3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-phenyl-
• CAS No: 755756-96-8
• MF: C₁₇H₁₁ClN₄S
• MW: 338.81404042244
• CID: 1777999
• Update Time: 2024-11-27

3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-phenyl-
• 3-Pyridinecarbonitrile, 2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-phenyl-

• Inchi： 1S/C17H11ClN4S/c1-23-17-20-8-7-14(21-17)13-9-12(10-19)16(18)22-15(13)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： DCIXMLNNZGKFAJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=CC=C2)=C(C2C=CN=C(SC)N=2)C=C1C#N

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 505.9±50.0 °C(Predicted)
• pka: -2.13±0.31(Predicted)